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An In-depth Technical Guide on the Molecular Geometry and Bonding of Niobium Sulfide
(NbS₂)

Niobium sulfide (NbS₂), a prominent member of the transition metal dichalcogenide (TMDC)

family, is a layered material recognized for its distinct electronic properties and potential

applications in superconductivity and catalysis.[1][2][3] Its structure is characterized by strongly

bonded two-dimensional layers held together by weaker forces, allowing for exfoliation into

ultrathin sheets.[1][4] This guide provides a detailed examination of the molecular geometry,

crystal structure, and chemical bonding of NbS₂, with a focus on its common polytypes.

Molecular Geometry and Crystal Structure
The fundamental structure of NbS₂ consists of a sheet of niobium (Nb) atoms hexagonally

packed and sandwiched between two sheets of sulfur (S) atoms. These S-Nb-S layers are

stacked upon one another and held together by weak van der Waals interactions.[5] The

specific stacking sequence of these layers gives rise to different polytypes, primarily the

hexagonal (2H) and rhombohedral (3R) forms, each with unique structural and physical

properties.[5][6]

2H-NbS₂ Polytype
The 2H polytype of NbS₂ crystallizes in the hexagonal system with the P6₃/mmc space group.

[5][7] In this configuration, the niobium atom exhibits a trigonal prismatic coordination, where it

is bonded to six sulfur atoms.[5][8] The layers are stacked with a rotation but no in-plane

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b076460?utm_src=pdf-interest
https://www.benchchem.com/product/b076460?utm_src=pdf-body
https://www.benchchem.com/product/b076460?utm_src=pdf-body
https://www.hqgraphene.com/NbS2.php
https://pubs.rsc.org/en/content/articlelanding/2023/cp/d2cp05197d
https://en.wikipedia.org/wiki/Niobium_disulfide
https://www.hqgraphene.com/NbS2.php
https://www.hqgraphene.com/3R-NbS2.php
https://www.ossila.com/products/niobium-disulfide-powder-and-crystal
https://www.ossila.com/products/niobium-disulfide-powder-and-crystal
https://pmc.ncbi.nlm.nih.gov/articles/PMC8614232/
https://www.ossila.com/products/niobium-disulfide-powder-and-crystal
https://next-gen.materialsproject.org/materials/mp-10033
https://www.ossila.com/products/niobium-disulfide-powder-and-crystal
https://www.researchgate.net/figure/Crystal-structure-of-the-1H-top-and-the-1T-bottom-NbS2-single-layer-The-local_fig1_333305541
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076460?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


translation.[5] This polytype is known to be a superconductor with a transition temperature (Tc)

of approximately 6 K.[1][6]

3R-NbS₂ Polytype
The 3R polytype has a rhombohedral crystal structure belonging to the R3m space group.[3][5]

[9] In this form, the niobium atom is bonded to six sulfur atoms, forming edge-sharing NbS₆

octahedra.[9] The layers are stacked with an in-plane translation but no rotation.[5] Unlike the

2H phase, 3R-NbS₂ is metallic but not superconducting at temperatures above 1.75 K.[4][10]

This phase is often found to be non-stoichiometric, accommodating excess niobium atoms in

the van der Waals gap between layers.[11]

Chemical Bonding in NbS₂
The bonding in niobium sulfide is highly anisotropic, a direct consequence of its layered

structure.

Intralayer Bonding: Within each S-Nb-S layer, strong covalent bonds exist between the

niobium and sulfur atoms.[5] This bonding arises from the hybridization of the d-orbitals of

the niobium atoms with the p-orbitals of the sulfur atoms. These robust covalent interactions

are responsible for the stability and integrity of the individual layers.

Interlayer Bonding: The distinct S-Nb-S layers are held together by weak van der Waals

forces.[1][4] This relatively weak interlayer attraction is what allows NbS₂ to be easily cleaved

or exfoliated into single or few-layer nanosheets, a characteristic feature of many 2D

materials.

Quantitative Structural Data
The structural parameters for the two primary polytypes of niobium sulfide are summarized in

the table below for comparative analysis.
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Property 2H-NbS₂ 3R-NbS₂

Crystal System Hexagonal Rhombohedral (Trigonal)

Space Group P6₃/mmc R3m

Lattice Constant 'a' 0.332 nm[1] 0.330 nm[4]

Lattice Constant 'b' 0.332 nm[1] 0.330 nm[4]

Lattice Constant 'c' 1.197 nm[1] 1.792 nm[4]

Lattice Angle 'α' 90°[1] 90°[4]

Lattice Angle 'β' 90°[1] 90°[4]

Lattice Angle 'γ' 120°[1] 120°[4]

Nb Coordination Trigonal Prismatic[5][8] Octahedral[9]

Nb-S Bond Length ~2.50 Å[12] ~2.49 Å[9]

Electrical Properties Superconductor (Tc ≈ 6 K)[1][6] Metal[4]

Experimental Protocols for Characterization
The determination of NbS₂'s molecular geometry and bonding relies on a combination of

synthesis, structural analysis, and computational methods.

Synthesis
Chemical Vapor Transport (CVT): This is a widely used method for growing high-quality

single crystals of NbS₂.[13] The process typically involves sealing niobium and sulfur

powders in an evacuated quartz ampoule with a transport agent (e.g., iodine) and placing it

in a two-zone furnace to facilitate vapor phase transport and crystal growth.

Chemical Vapor Deposition (CVD): Utilized for synthesizing thin films and rectangular single

crystals of NbS₂ directly onto a substrate, such as sapphire.[6] Precursors like NbCl₅ and a

sulfur source are reacted at high temperatures.[6][14]

Structural and Compositional Analysis
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X-Ray Diffraction (XRD): Powder and single-crystal XRD are fundamental for identifying the

crystal structure, phase purity (distinguishing between 2H and 3R polytypes), and

determining precise lattice parameters.[1][4][15]

Transmission Electron Microscopy (TEM): High-resolution TEM (HRTEM) allows for direct

visualization of the layered atomic structure. Selected Area Electron Diffraction (SAED) is

used in conjunction with TEM to confirm the crystal structure and orientation of the

nanosheets.[16][17]

Energy-Dispersive X-ray Spectroscopy (EDX): Typically coupled with an electron

microscope, EDX is employed to confirm the elemental composition and stoichiometry of the

synthesized NbS₂ crystals.[1][4]

Spectroscopic and Computational Analysis
Raman Spectroscopy: This non-destructive technique is sensitive to the vibrational modes of

the crystal lattice. The Raman spectra of 2H-NbS₂ and 3R-NbS₂ exhibit distinct characteristic

peaks, making it a valuable tool for differentiating between the polytypes.[6]

Density Functional Theory (DFT): DFT calculations are a powerful theoretical tool used to

model the electronic band structure, density of states, and Fermi surface of NbS₂.[18][19]

These simulations provide deep insights into the nature of the covalent bonding, the role of

specific atomic orbitals, and the origins of the material's electronic properties.[20][21]

Visualizations
Layered Crystal Structure of 2H-NbS₂
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Fig. 1: 2H-NbS₂ Crystal Structure
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Fig. 2: Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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